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Introduction

Mefentrifluconazole, marketed by BASF under the trade name Revysol®, is a novel broad-

spectrum fungicide from the isopropanol-azole subgroup of triazoles.[1][2][3] It is classified

under FRAC (Fungicide Resistance Action Committee) Code 3 as a demethylation inhibitor

(DMI).[4][5] This technical guide provides a comprehensive summary of preliminary studies on

the efficacy of Mefentrifluconazole, focusing on its mechanism of action, quantitative

performance data from in vitro and in vivo experiments, and the methodologies employed in

these assessments. The intended audience includes researchers, scientists, and professionals

in the field of drug development and crop protection.

Mechanism of Action: Inhibition of Sterol
Biosynthesis
Mefentrifluconazole's primary mode of action is the inhibition of ergosterol biosynthesis, an

essential component of the fungal cell membrane.[4][6] It specifically targets and blocks the

C14-demethylase enzyme, which is critical in the sterol production pathway.[7][8] This

disruption of ergosterol synthesis leads to the accumulation of toxic sterol precursors and

compromises the integrity and function of the fungal cell membrane, ultimately resulting in cell

death.[8][9]

A unique structural feature of Mefentrifluconazole is its isopropanol moiety, which allows the

molecule to adopt a flexible "hook-like" conformation.[6][8][10] This flexibility enables it to bind
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to the target enzyme with high affinity, reportedly up to 100 times more powerfully than

conventional triazoles, even in cases where target-site mutations have conferred resistance to

other DMIs.[8][10]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://apsjournals.apsnet.org/doi/pdf/10.1094/PDIS-10-20-2157-RE
https://growsmartlive.com/news/4828
https://www.chsagronomy.com/insights/power-of-revysol
https://www.mda.state.mn.us/sites/default/files/2019-07/mefentrifluconazole_0.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2018-0002-0016/content.pdf
https://www.researchgate.net/publication/351035770_Absolute_Configuration_Enantioselective_Bioactivity_and_Degradation_of_the_Novel_Chiral_Triazole_Fungicide_Mefentrifluconazole
https://www.researchgate.net/publication/278313508_Sterol_Biosynthesis_Inhibiting_Triazole_Fungicides
https://www.agro.basf.se/Documents/revysol/Revysol_Brochure_A4-new-CD-web.pdf
https://apsjournals.apsnet.org/doi/10.1094/PDIS-10-20-2157-RE
https://agriculture.basf.com/global/en/business-areas/crop-protection-and-seeds/disease-management/revysol
https://www.benchchem.com/product/b3027861#preliminary-studies-on-mefentrifluconazole-efficacy
https://www.benchchem.com/product/b3027861#preliminary-studies-on-mefentrifluconazole-efficacy
https://www.benchchem.com/product/b3027861#preliminary-studies-on-mefentrifluconazole-efficacy
https://www.benchchem.com/product/b3027861#preliminary-studies-on-mefentrifluconazole-efficacy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3027861?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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